![molecular formula C22H21ClN4O3 B2440833 6-(4-(2-chlorophenyl)piperazine-1-carbonyl)-5-methoxy-2-phenylpyridazin-3(2H)-one CAS No. 941948-29-4](/img/structure/B2440833.png)
6-(4-(2-chlorophenyl)piperazine-1-carbonyl)-5-methoxy-2-phenylpyridazin-3(2H)-one
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Description
6-(4-(2-chlorophenyl)piperazine-1-carbonyl)-5-methoxy-2-phenylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C22H21ClN4O3 and its molecular weight is 424.89. The purity is usually 95%.
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Scientific Research Applications
- Research suggests that this compound exhibits antipsychotic and anxiolytic effects. It may modulate neurotransmitter systems in the brain, potentially impacting conditions like schizophrenia and anxiety disorders .
- Studies indicate that the compound has neuroprotective properties. It may help protect neurons from damage caused by oxidative stress, inflammation, or excitotoxicity. Researchers are exploring its potential in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s .
- The compound shows anti-inflammatory activity by inhibiting specific enzymes involved in the inflammatory response. It could be relevant for conditions like rheumatoid arthritis or inflammatory bowel diseases .
- Preliminary studies suggest that this compound may have anticancer effects. It could inhibit tumor growth and metastasis by targeting specific signaling pathways. Further research is needed to explore its full potential in cancer therapy .
- Some investigations indicate that the compound has cardiovascular benefits. It might help regulate blood pressure, reduce oxidative stress, and improve endothelial function. These properties could be relevant for cardiovascular disease management .
- Researchers are studying the compound’s pharmacokinetics and pharmacodynamics. Its unique structure makes it an interesting candidate for drug development. Investigating its receptor interactions and metabolic pathways could lead to novel therapeutic agents .
- Computational chemistry approaches, such as molecular docking and dynamics simulations, can explore the compound’s binding interactions with target proteins. These insights aid in rational drug design and optimization .
- Scientists are developing efficient synthetic routes to produce this compound. Understanding its chemical reactivity and structure-activity relationships informs medicinal chemistry efforts to enhance its properties .
Antipsychotic and Anxiolytic Properties
Neuroprotective Effects
Anti-Inflammatory Activity
Anticancer Potential
Cardiovascular Applications
Psychopharmacology and Drug Development
Molecular Modeling and Drug Design
Chemical Synthesis and Medicinal Chemistry
properties
IUPAC Name |
6-[4-(2-chlorophenyl)piperazine-1-carbonyl]-5-methoxy-2-phenylpyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21ClN4O3/c1-30-19-15-20(28)27(16-7-3-2-4-8-16)24-21(19)22(29)26-13-11-25(12-14-26)18-10-6-5-9-17(18)23/h2-10,15H,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFEADJSIJVNJPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=O)N(N=C1C(=O)N2CCN(CC2)C3=CC=CC=C3Cl)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-(2-chlorophenyl)piperazine-1-carbonyl)-5-methoxy-2-phenylpyridazin-3(2H)-one |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.